N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H18F3N3OS/c1-12-17(16-8-5-11-27-16)13(2)25(24-12)10-9-23-18(26)14-6-3-4-7-15(14)19(20,21)22/h3-8,11H,9-10H2,1-2H3,(H,23,26)
• InChI Key: UPCQKZRBNJXMGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=CC=CC=C2C(F)(F)F)C)C3=CC=CS3
• Molecular Formula: C19H18F3N3OS
• Molecular Weight: 393.4 g/mol

Description

N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H18F3N3OS and its molecular weight is 393.43. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactivity

• Research on thiophenylhydrazonoacetates has shown their utility in generating a variety of heterocyclic compounds, including pyrazole, isoxazole, and pyrazolopyrimidine derivatives, indicating the potential of similar compounds in diverse synthetic applications (Mohareb et al., 2004).
• Another study reported the synthesis of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, highlighting the application of similar compounds in medicinal chemistry due to their potential to bind nucleotide protein targets (Saeed et al., 2015).

Antimicrobial and Antitumor Activities

• Some compounds have shown promising antimicrobial and antitumor activities, such as the synthesis and evaluation of benzamide derivatives for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Küçükgüzel et al., 2013).
• Novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives were synthesized and showed remarkable antiavian influenza virus activity, suggesting the potential use of structurally similar compounds in antiviral research (Hebishy et al., 2020).

Physicochemical and Photophysical Properties

• The study of pyrazoline-benzothiazole derivatives as fluorescent chemosensors for metal ions highlighted the potential application of similar compounds in the detection of metal ions, offering insights into their use in analytical chemistry (Asiri et al., 2019).

Future Directions

Future research on this compound could involve further exploration of its synthesis and characterization, as well as investigation of its potential biological activities. It could be interesting to explore its potential uses in medicinal chemistry, given the known biological activities of other pyrazole-containing compounds.